Cas no 1546095-87-7 (4-fluoro-2,4-dimethylpentanoic acid)

4-Fluoro-2,4-dimethylpentanoic acid is a fluorinated carboxylic acid derivative characterized by its branched alkyl chain and fluorine substitution at the 4-position. This structural configuration imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability compared to non-fluorinated analogs. The presence of fluorine can influence electronic effects and steric hindrance, making it valuable in medicinal chemistry for modifying pharmacokinetic profiles or as a building block in agrochemical synthesis. Its α,α-disubstituted carboxylic acid moiety may also contribute to conformational rigidity in target molecules. The compound serves as a versatile intermediate for developing bioactive molecules, particularly where fluorine incorporation is desired to modulate binding affinity or improve compound stability.
4-fluoro-2,4-dimethylpentanoic acid structure
1546095-87-7 structure
Product Name:4-fluoro-2,4-dimethylpentanoic acid
CAS No:1546095-87-7
MF:C7H13FO2
MW:148.175326108932
CID:6060292
PubChem ID:83815293
Update Time:2025-07-02

4-fluoro-2,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-2,4-dimethylpentanoic acid
    • Pentanoic acid, 4-fluoro-2,4-dimethyl-
    • SCHEMBL10266069
    • EN300-1852380
    • 1546095-87-7
    • Inchi: 1S/C7H13FO2/c1-5(6(9)10)4-7(2,3)8/h5H,4H2,1-3H3,(H,9,10)
    • InChI Key: KSYOFEIZLGHPIQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C)CC(F)(C)C

Computed Properties

  • Exact Mass: 148.08995782g/mol
  • Monoisotopic Mass: 148.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.024±0.06 g/cm3(Predicted)
  • Boiling Point: 219.4±10.0 °C(Predicted)
  • pka: 4.45±0.23(Predicted)

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4-fluoro-2,4-dimethylpentanoic acid Related Literature

Additional information on 4-fluoro-2,4-dimethylpentanoic acid

4-Fluoro-2,4-dimethylpentanoic Acid (CAS No. 1546095-87-7): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 4-fluoro-2,4-dimethylpentanoic acid (CAS No. 1546095-87-7) has emerged as a compound of significant interest. This fluorinated carboxylic acid derivative is characterized by its unique structural properties, which make it a valuable intermediate in synthetic chemistry and drug development. The presence of a fluoro group and dimethyl substituents on the pentanoic acid backbone imparts distinct reactivity and stability, enabling its use in diverse applications.

Recent trends in scientific literature and search engine queries highlight growing curiosity about fluorinated compounds, particularly their role in medicinal chemistry. Researchers and industry professionals frequently search for terms like fluoroalkylated acids, synthetic intermediates, and bioactive molecules, reflecting the demand for innovative chemical building blocks. 4-Fluoro-2,4-dimethylpentanoic acid fits seamlessly into this narrative, offering potential as a precursor for drug discovery and material science.

The synthesis of 4-fluoro-2,4-dimethylpentanoic acid typically involves fluorination of pre-functionalized pentanoic acid derivatives, leveraging modern organofluorine chemistry techniques. Its CAS No. 1546095-87-7 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. The compound's lipophilicity and steric effects, attributed to the dimethyl groups, are often discussed in forums and publications, addressing questions about its solubility and reactivity in various solvents.

From an industrial perspective, 4-fluoro-2,4-dimethylpentanoic acid is explored for its utility in agrochemicals and specialty chemicals. Its incorporation into herbicides and pesticides is a topic of active research, aligning with the global push for sustainable farming solutions. Additionally, its potential in polymer modification and surface-active agents is under investigation, catering to the materials science community's interest in functionalized polymers.

Safety and handling of 4-fluoro-2,4-dimethylpentanoic acid are frequently queried in professional circles. While it is not classified as a hazardous substance, standard laboratory precautions are recommended. The compound's stability under ambient conditions and compatibility with common reagents are often highlighted in technical discussions, addressing concerns about storage and transport.

In conclusion, 4-fluoro-2,4-dimethylpentanoic acid (CAS No. 1546095-87-7) represents a versatile and scientifically relevant compound. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a subject of ongoing exploration. As interest in fluorinated building blocks continues to rise, this compound is poised to play a pivotal role in advancing chemical innovation.

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